Cas no 2757925-79-2 (5-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybenzoic acid)

• Product Name: 5-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybenzoic acid
• CAS No: 2757925-79-2
• MF: C₂₂H₁₆ClNO₅
• MW: 409.819145202637
• CID: 5762625
• PubChem ID: 165757729
• Update Time: 2025-05-25

5-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37101172
• 2757925-79-2
• 5-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybenzoic acid

• Inchi： 1S/C22H16ClNO5/c23-12-9-17(21(26)27)20(19(25)10-12)24-22(28)29-11-18-15-7-3-1-5-13(15)14-6-2-4-8-16(14)18/h1-10,18,25H,11H2,(H,24,28)(H,26,27)
• InChI Key： DJKGBTLURIFYPZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C(=O)O)C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)O

Computed Properties

• Exact Mass: 409.0717003g/mol
• Monoisotopic Mass: 409.0717003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybenzoic acid

Comprehensive Overview of 5-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybenzoic acid (CAS No. 2757925-79-2)

The compound 5-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybenzoic acid (CAS No. 2757925-79-2) is a highly specialized chemical entity widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in peptide synthesis and drug development. Researchers and chemists frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique critical for developing novel therapeutics.

In recent years, the demand for Fmoc-protected amino acid derivatives like 5-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybenzoic acid has surged, driven by advancements in bioconjugation and targeted drug delivery systems. This compound’s ability to facilitate selective reactions while maintaining stability under various conditions aligns with the growing interest in precision medicine and personalized therapeutics. Its CAS No. 2757925-79-2 is often queried in databases by professionals seeking high-purity reagents for proteomics and biomarker discovery.

The hydroxybenzoic acid core of this molecule contributes to its solubility and reactivity, making it a versatile intermediate in medicinal chemistry. Discussions around green chemistry and sustainable synthesis have also highlighted the importance of such compounds, as they enable efficient routes to complex molecules with minimal waste. The inclusion of the Fmoc group further enhances its utility in automated synthesis platforms, a topic of high interest in AI-driven drug discovery.

Another area where 5-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybenzoic acid gains attention is in the development of fluorescent probes and imaging agents. The fluorenyl moiety provides intrinsic fluorescence properties, which are exploitable in bioimaging and diagnostic applications. This aligns with the rising trend of theranostics, where diagnostics and therapy are combined into a single agent.

From a commercial perspective, suppliers and manufacturers of CAS No. 2757925-79-2 emphasize its role in high-throughput screening (HTS) and combinatorial chemistry. The compound’s compatibility with modern lab automation systems makes it a staple in pharmaceutical R&D labs. Additionally, its relevance in antibody-drug conjugates (ADCs) has been noted, as researchers explore more efficient linker technologies.

In summary, 5-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybenzoic acid (CAS No. 2757925-79-2) is a multifaceted compound with broad applications in drug discovery, bioconjugation, and diagnostic development. Its structural features and functional groups cater to the evolving needs of life sciences, making it a subject of continuous research and innovation.